Hydroxyacetildenafil

• IUPAC Name: 5-[2-ethoxy-5-[2-[4-(2-hydroxyethyl)piperazin-1-yl]acetyl]phenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C25H34N6O4/c1-4-6-19-22-23(29(3)28-19)25(34)27-24(26-22)18-15-17(7-8-21(18)35-5-2)20(33)16-31-11-9-30(10-12-31)13-14-32/h7-8,15,32H,4-6,9-14,16H2,1-3H3,(H,26,27,34)
• InChI Key: RZVZQPAGIOECPK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)C(=O)CN4CCN(CC4)CCO)OCC)C
• Molecular Formula: C25H34N6O4
• DSSTOX Substance ID: DTXSID10163776
• Molecular Weight: 482.6 g/mol
• CAS RN: 147676-56-0

Description

Hydroxyacetildenafil is a structural analogue of Sildenafil, also known as Viagra. It is often found in herbal dietary supplements intended to enhance male sexual function. The systematic name for this compound is 5-(2-Ethoxy-5-{2-[4-(2-hydroxyethyl)-1-piperazinyl]acetyl}phenyl)-1,6-dihydro-1-methyl-3-propyl-7H-pyrazolo[4,3-d]pyrimidin-7-one.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular formula of C25H34N6O4. It contains functional groups such as ethoxy, piperazinyl, and acetyl groups. More detailed structural analysis would require advanced computational chemistry tools.

Physical And Chemical Properties Analysis

This compound is a white solid with a melting point of 129-132°C. It has a predicted density of 1.33±0.1 g/cm3 and a predicted pKa of 10.10±0.20. It is slightly soluble in chloroform and methanol.

Scientific Research Applications

Structural Identification and Analysis

• Identification in Dietary Supplements : Hydroxyacetildenafil has been detected in pre-mixed bulk powders intended for encapsulation and sale as dietary supplements. Its structure, characterized by the inclusion of a hydroxyl group in acetildenafil, was identified through various analytical techniques, including NMR, HR-ESI–MS, ESI–MS^n, and FTIR analyses. This discovery underscores the significance of vigilant monitoring for analogues of sexual performance enhancers in dietary supplements (Hou et al., 2006).

• Advanced Analytical Techniques : The application of Fourier transform ion cyclotron resonance mass spectrometry (FTICRMS) for accurate mass measurements elucidates the structures of sildenafil, tadalafil, and vardenafil analogs, including this compound. This method provides a high degree of confidence in structural assignments, crucial for the detection and regulation of such analogs in herbal and pharmaceutical matrices (Gratz et al., 2006).

Regulatory and Safety Concerns

• Adulteration in Health Products : this compound is among several analogues of erectile dysfunction drugs found adulterated in over-the-counter health products. Its presence, often undeclared, poses significant health risks and challenges for regulatory inspection due to the difficulty in detection by standard laboratory methods (Poon et al., 2007).

Mechanism of Action

Target of Action

Hydroxyacetildenafil is a synthetic compound that acts as a phosphodiesterase-5 (PDE-5) inhibitor . PDE-5 is an enzyme that breaks down cyclic guanosine monophosphate (cGMP), a substance that promotes muscle relaxation and vasodilation . By inhibiting PDE-5, this compound prolongs the action of cGMP, leading to prolonged muscle relaxation and vasodilation .

Mode of Action

The compound works by binding to the PDE-5 enzyme, thereby inhibiting its action . This inhibition prevents the breakdown of cGMP, leading to increased levels of cGMP in the body . The increased levels of cGMP result in prolonged muscle relaxation and vasodilation, which can enhance erectile function .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the nitric oxide (NO)-cGMP pathway . In this pathway, NO is released in response to sexual stimulation, which then stimulates the production of cGMP . The cGMP, in turn, causes smooth muscle relaxation and vasodilation . By inhibiting PDE-5, this compound prevents the breakdown of cGMP, thereby enhancing and prolonging the effects of NO .

Pharmacokinetics

Based on its similarity to other pde-5 inhibitors, it is likely that it follows similar pharmacokinetic principles . The compound is likely metabolized in the liver and excreted in the feces and urine .

Result of Action

The primary result of this compound’s action is the relaxation of smooth muscle and vasodilation, particularly in the corpus cavernosum of the penis . This leads to increased blood flow to the penis, which can help to facilitate an erection .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the presence of sexual stimulation is necessary for the release of NO and the subsequent production of cGMP . Additionally, the compound’s efficacy can be affected by the user’s overall health status and the presence of certain comorbid conditions, such as hypertension, heart disease, or diabetes . The use of other medications, particularly those that interact with PDE-5 inhibitors, can also influence the action and efficacy of this compound .